Cas no 62115-18-8 (Pentanedioic acid, 2-methyl-, 5-methyl ester)

• Product Name: Pentanedioic acid, 2-methyl-, 5-methyl ester
• CAS No: 62115-18-8
• MF: C₇H₁₁O₄
• MW: 159.159842729568
• CID: 457638
• PubChem ID: 19842563
• Update Time: 2025-04-19

Pentanedioic acid, 2-methyl-, 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-methyl-, 5-methyl ester
• 5-methoxy-2-methyl-5-oxopentanoate
• 62115-18-8
• DTXSID70600516

• Inchi： 1S/C7H12O4/c1-5(7(9)10)3-4-6(8)11-2/h5H,3-4H2,1-2H3,(H,9,10)/p-1
• InChI Key： TVADYQZCBVCKSS-UHFFFAOYSA-M
• SMILES： O(C)C(CCC(C(=O)[O-])C)=O

Computed Properties

• Exact Mass: 159.06573
• Monoisotopic Mass: 159.06573383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43